3-Methyl-5,6-dihydro-imidazo[2,1-b]thiazole-2-carboxylic acid

• IUPAC Name: 3-methyl-5,6-dihydroimidazo[2,1-b][1,3]thiazole-2-carboxylic acid
• InChI: InChI=1S/C7H8N2O2S/c1-4-5(6(10)11)12-7-8-2-3-9(4)7/h2-3H2,1H3,(H,10,11)
• InChI Key: IEYPBYSAOSPLTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=NCCN12)C(=O)O
• Molecular Formula: C7H8N2O2S
• Molecular Weight: 184.22 g/mol

Description

3-Methyl-5,6-dihydro-imidazo[2,1-b]thiazole-2-carboxylic acid is a heterocyclic compound with a molecular weight of 184.22. It contains a five-membered ring structure with three carbon atoms, one sulfur atom, and one nitrogen atom.

Synthesis Analysis

The synthesis of compounds similar to 3-Methyl-5,6-dihydro-imidazo[2,1-b]thiazole-2-carboxylic acid has been reported in the literature. For instance, derivatives of 5,6-dihydroimidazo[2,1-b]thiazole-3(2H)-one have been synthesized through reactions of imidazoline-2-thiol with acetylenedicarboxylic acid and its dimethyl ester.

Molecular Structure Analysis

The molecular structure of 3-Methyl-5,6-dihydro-imidazo[2,1-b]thiazole-2-carboxylic acid is characterized by a planar thiazole ring. The aromaticity of the thiazole ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Coordination Chemistry and Luminescent Materials

Overview: The unique structure of 3-Methyl-5,6-dihydro-imidazo[2,1-b]thiazole-2-carboxylic acid allows it to form stable complexes with metal ions.

Applications:

• Phosphorescent Iridium Complexes : Researchers synthesize iridium complexes using this compound as a ligand. .

Organic Synthesis

Overview: The compound’s reactivity and functional groups make it valuable in organic synthesis.

Applications:

• .

Mechanism of Action

Target of Action

Similar compounds have been shown to have antimycobacterial properties , suggesting that they may target proteins or enzymes essential for the survival of Mycobacterium tuberculosis.

Mode of Action

It is known that similar compounds interact with their targets, leading to inhibition of essential biochemical processes

Biochemical Pathways

Based on the antimycobacterial properties of similar compounds , it can be inferred that this compound may interfere with pathways essential for the survival and replication of Mycobacterium tuberculosis.

Result of Action

Similar compounds have been shown to exhibit antimycobacterial properties , suggesting that this compound may lead to the inhibition of Mycobacterium tuberculosis growth.